N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H19NO5/c1-20-13-6-4-5-7-15(13)23-11-17(19)18-12-8-9-14(21-2)16(10-12)22-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: CEPSTFTZAXAUPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2OC)OC
• Molecular Formula: C17H19NO5
• Molecular Weight: 317.34 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide is an organic compound characterized by the presence of methoxy groups on its phenyl rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide typically involves the reaction of 3,4-dimethoxyaniline with 2-methoxyphenoxyacetyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using recrystallization techniques to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized to maximize yield and minimize production costs. The final product is subjected to rigorous quality control measures to ensure its suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide undergoes several types of chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic substitution reactions typically require reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced compounds.

Substitution: Nitro, halogenated, or other substituted derivatives.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3,4-Dimethoxyphenyl N,N-diethylcarbamate
• 1-(4-Hydroxy-3-methoxyphenyl)methanediol

Uniqueness

N-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide is unique due to its specific arrangement of methoxy groups and the presence of both phenyl and acetamide functionalities. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.